Cas no 2171742-93-9 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3,3-dimethylazetidine-2-carboxylic acid)

• Product Name: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3,3-dimethylazetidine-2-carboxylic acid
• CAS No: 2171742-93-9
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5895675
• PubChem ID: 165509181
• Update Time: 2025-06-30

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3,3-dimethylazetidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3,3-dimethylazetidine-2-carboxylic acid
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-3,3-dimethylazetidine-2-carboxylic acid
• EN300-1544328
• 2171742-93-9

• Inchi： 1S/C26H30N2O5/c1-4-16(13-22(29)28-15-26(2,3)23(28)24(30)31)27-25(32)33-14-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h5-12,16,21,23H,4,13-15H2,1-3H3,(H,27,32)(H,30,31)
• InChI Key： JCKPCJLNJDURBF-UHFFFAOYSA-N
• SMILES： OC(C1C(C)(C)CN1C(CC(CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3,3-dimethylazetidine-2-carboxylic acid

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3,3-dimethylazetidine-2-carboxylic acid

The compound 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3,3-dimethylazetidine-2-carboxylic acid (CAS No: 2171742-93-9) is a highly specialized organic molecule with significant applications in the fields of organic synthesis, medicinal chemistry, and peptide engineering. This compound is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a pentanoyl chain, and a 3,3-dimethylazetidine moiety. The combination of these functional groups makes it a versatile building block in the construction of bioactive molecules and peptide-based therapeutics.

Recent advancements in chemical synthesis have highlighted the importance of this compound as a key intermediate in the development of novel peptide analogs. The Fmoc group, a well-known protecting group in peptide synthesis, plays a critical role in controlling the reactivity of amino groups during multi-step syntheses. This feature has made the compound indispensable in the construction of complex peptide sequences with high precision and efficiency. Researchers have leveraged its properties to design peptides with enhanced stability, bioavailability, and therapeutic efficacy.

The 3,3-dimethylazetidine moiety introduces additional complexity to the molecule, contributing to its unique physicochemical properties. This four-membered ring structure imparts rigidity and conformational constraints, which are desirable in drug design for optimizing molecular interactions with biological targets. Recent studies have demonstrated that compounds incorporating this moiety exhibit improved binding affinities to specific receptors, making them promising candidates for drug discovery programs targeting various diseases such as cancer and neurodegenerative disorders.

Moreover, the pentanoyl chain serves as a flexible linker that enhances the molecule's versatility in forming conjugates with other bioactive entities. This feature has been exploited in the development of prodrugs and targeted delivery systems, where precise control over drug release and distribution is crucial. The integration of these functional groups into a single molecule underscores its potential as a multi-functional platform for advanced chemical research.

In terms of synthesis, this compound is typically prepared through a series of carefully optimized reactions involving Fmoc chemistry and azetidine ring formation. The synthesis pathway involves strategic protection/deprotection strategies to ensure high yields and purity. Recent innovations in catalytic methods and stereocontrol techniques have further enhanced the efficiency of its production, making it more accessible for large-scale applications.

From an analytical standpoint, modern spectroscopic techniques such as NMR and mass spectrometry have been instrumental in confirming the structure and purity of this compound. These tools provide critical insights into its molecular integrity and functionality, ensuring its reliability as a reagent in demanding chemical transformations.

Looking ahead, the continued exploration of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3,3-dimethylazetidine-2-carboxylic acid is expected to yield further breakthroughs in peptide-based drug development. Its unique combination of functional groups positions it as a valuable asset in the ongoing quest for innovative therapeutic solutions.